Cas no 35002-94-9 (Thymidine,P-methylthymidylyl-(3'®5')-)

• Product Name: Thymidine,P-methylthymidylyl-(3'®5')-
• CAS No: 35002-94-9
• MF: C₂₁H₂₉N₄O₁₂P
• MW: 560.448326826096
• CID: 313769
• PubChem ID: 189096
• Update Time: 2025-04-19

Thymidine,P-methylthymidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatriene-1-thione,2-mercapto
• 2,4,6-Cycloheptatriene-1-thione, 2-mercapto-
• 2-Mercaptocycloheptatrienthion
• 2-Sulfanyl-2,4,6-cycloheptatriene-1-thione
• AC1LC1YZ
• CTK0I9371
• Dithiotropolon
• dithymidyl (3'-5') O-methyl phosphite
• dithymidylyl-3',5'-O-methyl phosphate
• P-methyl-thymidylyl-(3'-> 5')-thymidine
• thymidine 3'-[thymidine 5'-(methyl phosphate)]
• thymidylyl-(3'-(methyl)5')-thymidine
• CHEMBL3608396
• Methyl phosphotriester of thymidylyl-(3'-5')-thymidine
• 35002-94-9
• Thymidine, P-methylthymidylyl-(3'-5')-
• Thymidylyl-(3'-5')-thymidine methyl phosphotriester
• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] methyl phosphate
• Thymidine,P-methylthymidylyl-(3'®5')-

• Inchi： 1S/C21H29N4O12P/c1-10-6-24(20(30)22-18(10)28)16-4-12(27)15(36-16)9-34-38(32,33-3)37-13-5-17(35-14(13)8-26)25-7-11(2)19(29)23-21(25)31/h6-7,12-17,26-27H,4-5,8-9H2,1-3H3,(H,22,28,30)(H,23,29,31)/t12-,13-,14+,15+,16+,17+,38?/m0/s1
• InChI Key： LGTAFJPHILMIHG-UGHUSNSZSA-N
• SMILES： P(=O)(OC)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 560.152
• Monoisotopic Mass: 560.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 223.73000
• LogP: -0.38730